tert-butyl 2-(6-bromopyridin-2-yl)acetate hydrochloride
Description
“tert-butyl 2-(6-bromopyridin-2-yl)acetate hydrochloride” is a chemical compound with the molecular formula C11H15BrClNO2 . It is a derivative of pyridine, which is a basic heterocyclic organic compound . The compound has a molecular weight of 308.6 .
Molecular Structure Analysis
The InChI code for the compound is 1S/C11H14BrNO2/c1-11(2,3)15-10(14)7-9-6-8(12)4-5-13-9/h4-6H,7H2,1-3H3 . This code provides a specific description of the molecule’s structure, including the positions of the bromine, nitrogen, and oxygen atoms.Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 2-(6-bromopyridin-2-yl)acetate hydrochloride involves the reaction of 6-bromopyridin-2-ylacetic acid with tert-butyl alcohol in the presence of a dehydrating agent, followed by reaction with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "6-bromopyridin-2-ylacetic acid", "tert-butyl alcohol", "dehydrating agent", "hydrochloric acid" ], "Reaction": [ "Step 1: Add 6-bromopyridin-2-ylacetic acid and tert-butyl alcohol to a reaction flask.", "Step 2: Add a dehydrating agent, such as sulfuric acid or phosphorus pentoxide, to the reaction flask and heat the mixture to reflux.", "Step 3: Allow the reaction mixture to cool and then add hydrochloric acid to the flask to form the hydrochloride salt.", "Step 4: Isolate the product by filtration or crystallization and wash with a suitable solvent." ] } | |
CAS RN |
2639442-96-7 |
Molecular Formula |
C11H15BrClNO2 |
Molecular Weight |
308.6 |
Purity |
95 |
Origin of Product |
United States |
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